2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methoxy-N-[(2-methoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c1-20-13-9-5-3-7-11(13)15(19)18-16(22)17-12-8-4-6-10-14(12)21-2/h3-10H,1-2H3,(H2,17,18,19,22)
• InChI Key: LGMDKELVGCQSPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC=C2OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has been widely used in scientific research. It belongs to the indazole family of synthetic cannabinoids and has shown great potential in various fields of research.

Mechanism of Action

2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide acts as a potent agonist at the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the CB1 receptor by 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide leads to the inhibition of adenylyl cyclase, which reduces the production of cyclic AMP. This, in turn, leads to the modulation of various intracellular signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide has been shown to have a variety of biochemical and physiological effects, including analgesic, anxiolytic, and antipsychotic effects. It has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of various neurological disorders such as multiple sclerosis, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide is its high potency and selectivity for the CB1 receptor, which makes it an ideal tool for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one of the limitations of 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for the study of 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide and other synthetic cannabinoids. One area of research is the development of new synthetic cannabinoids with improved pharmacological properties and reduced side effects. Another area of research is the study of the effects of synthetic cannabinoids on the peripheral nervous system and other organ systems. Additionally, there is a need for further research on the long-term effects of synthetic cannabinoids in vivo, as well as their potential therapeutic applications in the treatment of various neurological disorders.
Conclusion:
In conclusion, 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide is a synthetic cannabinoid that has shown great potential in scientific research. It has high affinity and selectivity for the CB1 receptor and has been used to study the effects of synthetic cannabinoids on the endocannabinoid system. 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide has a variety of biochemical and physiological effects and may have potential therapeutic applications in the treatment of various neurological disorders. However, further research is needed to fully understand the long-term effects of 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide and other synthetic cannabinoids in vivo.

Synthesis Methods

The synthesis of 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide involves the reaction of 2-methoxyphenyl isothiocyanate with 2-methoxy-N-(2-aminophenyl) acetamide in the presence of a base. The resulting product is then purified by column chromatography to obtain 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide in its pure form.

Scientific Research Applications

2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide has been extensively used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been found to have high affinity and selectivity for the CB1 receptor and has shown potent agonist activity. 2-methoxy-N-{[(2-methoxyphenyl)amino]carbonothioyl}benzamide has been used to study the effects of synthetic cannabinoids on the central nervous system, including their potential therapeutic applications in the treatment of various neurological disorders.